Cas no 1386320-98-4 (3,5-Difluoro-4-iodotoluene)

• Product Name: 3,5-Difluoro-4-iodotoluene
• CAS No: 1386320-98-4
• MF: C₇H₅F₂I
• MW: 254.015881299973
• CID: 5004434
• PubChem ID: 21026828
• Update Time: 2024-03-01

3,5-Difluoro-4-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-iodotoluene

• Inchi： 1S/C7H5F2I/c1-4-2-5(8)7(10)6(9)3-4/h2-3H,1H3
• InChI Key： PCELYQUTZKRLNI-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C)C=C1F)F

Computed Properties

• Exact Mass: 253.94040g/mol
• Monoisotopic Mass: 253.94040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes